(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)(4-methylthiophen-2-yl)methanone

• IUPAC Name: (4-methylthiophen-2-yl)-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C16H17F3N4OS/c1-10-7-12(25-9-10)15(24)23-5-3-22(4-6-23)14-8-13(16(17,18)19)20-11(2)21-14/h7-9H,3-6H2,1-2H3
• InChI Key: SXJUUWYLZGKGOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)N2CCN(CC2)C3=NC(=NC(=C3)C(F)(F)F)C
• Molecular Formula: C16H17F3N4OS
• Molecular Weight: 370.4 g/mol

Description

(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)(4-methylthiophen-2-yl)methanone is a useful research compound. Its molecular formula is C16H17F3N4OS and its molecular weight is 370.39. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Effects and Mechanisms

• The pharmacological effects of structurally similar compounds have been explored, particularly focusing on dipeptidyl peptidase IV inhibitors for the treatment of type 2 diabetes, demonstrating the potential of such compounds in therapeutic applications (Ammirati et al., 2009). Additionally, the synthesis and antiproliferative activity of pyrimidin-4-one derivatives against various human cancer cell lines have been reported, highlighting the anticancer potential of such compounds (Mallesha et al., 2012).

Drug Metabolism and Excretion

• Research into the metabolism, excretion, and pharmacokinetics of related compounds has provided detailed insights into their disposition in organisms. For instance, the metabolic pathways of a dipeptidyl peptidase IV inhibitor were elucidated in rats, dogs, and humans, revealing key insights into the drug's absorption, distribution, metabolism, and excretion, which are crucial for understanding the pharmacological profile and safety of such compounds (Sharma et al., 2012).

Synthesis of Novel Compounds

• The synthesis of novel compounds, including those with anticonvulsant, antimicrobial, and anticancer activities, has been a significant area of research. These studies often involve the design and synthesis of complex molecules with potential therapeutic benefits. For example, the development of novel pyrazole derivatives with potential antimicrobial and anticancer activities illustrates the ongoing efforts to create more effective and selective therapeutic agents (Hafez et al., 2016).